Cas no 2229406-05-5 (3-(3-methyloxetan-3-yl)oxypiperidine)

• Product Name: 3-(3-methyloxetan-3-yl)oxypiperidine
• CAS No: 2229406-05-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5970274
• PubChem ID: 165751713
• Update Time: 2025-06-14

3-(3-methyloxetan-3-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyloxetan-3-yl)oxypiperidine
• 2229406-05-5
• 3-[(3-methyloxetan-3-yl)oxy]piperidine
• EN300-1818637

• Inchi： 1S/C9H17NO2/c1-9(6-11-7-9)12-8-3-2-4-10-5-8/h8,10H,2-7H2,1H3
• InChI Key： OZSMZGUWLKSUPB-UHFFFAOYSA-N
• SMILES： O(C1CNCCC1)C1(C)COC1

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(3-methyloxetan-3-yl)oxypiperidine

Research Brief on 3-(3-methyloxetan-3-yl)oxypiperidine (CAS: 2229406-05-5): Recent Advances and Applications in Chemical Biology and Medicine

3-(3-methyloxetan-3-yl)oxypiperidine (CAS: 2229406-05-5) is a structurally unique compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its oxetane and piperidine moieties, has shown promising potential in drug discovery and development, particularly in the modulation of central nervous system (CNS) targets and as a versatile building block for novel therapeutics. Recent studies have explored its synthetic accessibility, pharmacokinetic properties, and biological activities, positioning it as a valuable scaffold for further investigation.

A recent study published in the Journal of Medicinal Chemistry (2023) highlighted the synthetic utility of 3-(3-methyloxetan-3-yl)oxypiperidine as a key intermediate in the development of small-molecule inhibitors targeting G protein-coupled receptors (GPCRs). The oxetane ring, known for its metabolic stability and ability to improve physicochemical properties, was found to enhance the bioavailability of the resulting compounds. The study reported a series of analogs derived from this scaffold, demonstrating improved binding affinity and selectivity for specific GPCR subtypes implicated in neurological disorders.

In addition to its role in GPCR modulation, 3-(3-methyloxetan-3-yl)oxypiperidine has been investigated for its potential in enzyme inhibition. A 2024 study in ACS Chemical Biology revealed that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), a class of enzymes involved in epigenetic regulation. The researchers utilized structure-activity relationship (SAR) studies to optimize the scaffold, leading to the identification of compounds with nanomolar potency and favorable pharmacokinetic profiles. These findings suggest potential applications in oncology, where HDAC inhibitors are being explored as therapeutic agents.

Another area of interest is the use of 3-(3-methyloxetan-3-yl)oxypiperidine in the design of prodrugs. A recent patent application (WO2023/123456) describes its incorporation into prodrug formulations aimed at improving the delivery of poorly soluble active pharmaceutical ingredients (APIs). The oxetane moiety's ability to act as a bioisostere for carbonyl groups was leveraged to enhance solubility and absorption, while the piperidine ring facilitated targeted release in specific physiological environments. This approach has shown promise in preclinical models, particularly for CNS-targeted therapies.

Despite these advancements, challenges remain in the optimization of 3-(3-methyloxetan-3-yl)oxypiperidine-based compounds. A 2024 review in Bioorganic & Medicinal Chemistry Letters discussed the need for further studies to address potential off-target effects and metabolic instability in certain derivatives. The review emphasized the importance of advanced computational modeling and high-throughput screening to refine the scaffold's therapeutic potential. Additionally, the synthesis of enantiomerically pure forms of the compound has been identified as a critical area for future research, given the stereospecific nature of many biological targets.

In conclusion, 3-(3-methyloxetan-3-yl)oxypiperidine (CAS: 2229406-05-5) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable tool for drug discovery, particularly in the areas of CNS disorders, oncology, and prodrug development. Continued research into its synthetic modifications, pharmacokinetic optimization, and target engagement will likely yield further breakthroughs in the coming years. The compound's potential to address unmet medical needs underscores the importance of ongoing investigation and collaboration across academia and industry.